BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical structure and isotopic purity of
lodoethane-2,2,2-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: lodoethane-2,2,2-d3

Cat. No.: B032736

In-Depth Technical Guide: lodoethane-2,2,2-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, isotopic
purity, and analytical methodologies for lodoethane-2,2,2-d3. This deuterated analog of
iodoethane is a valuable building block in organic synthesis, particularly for introducing an
ethyl-d3 group in metabolic studies and as an internal standard in mass spectrometry-based
quantification.

Chemical Structure and Properties

lodoethane-2,2,2-d3, also known as ethyl-2,2,2-d3 iodide, has the chemical formula CDsCHe.l.
The deuterium atoms are located on the terminal methyl group. The labeled compound is
registered under CAS number 7439-87-4, while its non-deuterated counterpart is CAS number
75-03-6.[1]

Below is a diagram illustrating the chemical structure of lodoethane-2,2,2-d3.

Caption: Ball-and-stick model of lodoethane-2,2,2-d3.

Physicochemical and Isotopic Data

The key properties and specifications for lodoethane-2,2,2-d3 are summarized in the table
below for easy reference.
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Property

Value

Chemical Formula

CDsCHal

Molecular Weight

158.98 g/mol [1][2][3]

CAS Number (Labeled)

7439-87-4[1][2][4]

Isotopic Purity

>98 atom % D[2][4]

Chemical Purity

>99% (CP)[2][4]

Appearance Colorless liquid
Boiling Point 69-73 °C (lit.)
Melting Point -108 °C (lit.)
Density 1.987 g/mL at 25 °C

Refractive Index

n20/D 1.509 (lit.)

Storage Conditions

2-8°C, protect from light

Stabilizer

Typically contains copper wire[2][4]

Experimental Protocols

This section details the methodologies for the synthesis of lodoethane-2,2,2-d3 and the

analytical procedures for determining its isotopic purity.

Synthesis of lodoethane-2,2,2-d3

The synthesis of lodoethane-2,2,2-d3 is analogous to the preparation of iodoethane,

substituting the starting ethanol with its deuterated counterpart. The reaction involves the in situ

generation of phosphorus triiodide from red phosphorus and iodine, which then reacts with the

deuterated ethanol.

Materials:

« Ethanol-2,2,2-d3 (CDsCHzOH)

e Red phosphorus
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lodine (finely powdered)

5% Sodium hydroxide solution

Anhydrous calcium chloride

Distilled water

Procedure:

In a round-bottom flask fitted with a reflux condenser, place 5 g of red phosphorus and 40 g
of Ethanol-2,2,2-d3.

While cooling the flask in an ice-water bath, slowly add 50 g of finely powdered iodine in
small portions.[5] Allow about two minutes between additions to control the exothermic
reaction.

Once all the iodine has been added, allow the mixture to stand at room temperature for 10
minutes.

Heat the mixture on a boiling water bath under reflux for one hour.[6]

After reflux, arrange the apparatus for distillation. Distill the crude lodoethane-2,2,2-d3,
collecting the distillate in a receiver cooled in an ice bath.

Transfer the distillate to a separatory funnel. Wash it first with an equal volume of water to
remove any remaining ethanol.

Next, wash with a 5% sodium hydroxide solution to remove unreacted iodine, followed by
another wash with water.[5][6]

Separate the lower layer of lodoethane-2,2,2-d3 and transfer it to a dry conical flask. Add a
few granules of anhydrous calcium chloride to dry the product.

Finally, redistill the dried product, collecting the fraction boiling at 70-74 °C.[6] The pure
lodoethane-2,2,2-d3 is a colorless liquid.

Determination of Isotopic Purity
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The isotopic purity of lodoethane-2,2,2-d3 is crucial for its applications and is typically
determined using Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry
(MS).

1. NMR Spectroscopy

* 1H NMR: The isotopic purity can be estimated by comparing the integral of the residual
proton signal of the methyl group (CHD2CH:zI and CH2DCHe:l) to the integral of the methylene
group (CDsCHeal), which is used as an internal reference. A high isotopic purity will show a
very small signal for the methyl protons.

e 2H (Deuterium) NMR: This is a more direct method. A deuterium NMR spectrum will show a
signal corresponding to the CDs group. The absence of other significant deuterium signals
confirms the specific labeling. Quantitative 2H NMR can be used to determine the atom % D
enrichment by comparing the integral of the analyte's deuterium signal to that of a known
internal standard.

2. Mass Spectrometry
Mass spectrometry provides a precise determination of the isotopic distribution.
o Sample Preparation: The sample is dissolved in a suitable volatile solvent.

e Analysis: The sample is introduced into the mass spectrometer (e.g., via GC-MS or direct
infusion ESI-MS). The instrument is set to scan the mass range around the molecular ion of
lodoethane-2,2,2-d3 (m/z 159).

o Data Interpretation: The mass spectrum will show a cluster of peaks corresponding to the
different isotopologues. The relative intensities of the peaks for the unlabeled (m/z 156),
partially labeled, and fully labeled (m/z 159) molecules are used to calculate the isotopic
enrichment. For an accurate calculation, the natural isotopic abundance of carbon and iodine
must be taken into account.

Workflow Diagram

The following diagram illustrates the general workflow from synthesis to analysis of
lodoethane-2,2,2-d3.
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Caption: General workflow for the synthesis and analysis of lodoethane-2,2,2-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Preparation of Ethyl lodide - Nanjing Chemical Material Corp. [njchm.com]

 To cite this document: BenchChem. [chemical structure and isotopic purity of lodoethane-
2,2,2-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032736#chemical-structure-and-isotopic-purity-of-
iodoethane-2-2-2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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